Cas no 1443292-18-9 (5-Bromo-2-ethyl-2H-phthalazin-1-one)
5-Bromo-2-ethyl-2H-phthalazin-1-one Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-2-ethyl-2H-phthalazin-1-one
- 5-Bromo-2-ethylphthalazin-1(2H)-one
- 1(2H)-Phthalazinone, 5-bromo-2-ethyl-
-
- Inchi: 1S/C10H9BrN2O/c1-2-13-10(14)7-4-3-5-9(11)8(7)6-12-13/h3-6H,2H2,1H3
- InChI Key: RPAWBMVQXZFLAL-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C(Br)=CC=C2)C=NN1CC
5-Bromo-2-ethyl-2H-phthalazin-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM504968-1g |
5-Bromo-2-ethylphthalazin-1(2H)-one |
1443292-18-9 | 97% | 1g |
$*** | 2023-03-30 | |
| Ambeed | A838275-1g |
5-Bromo-2-ethylphthalazin-1(2H)-one |
1443292-18-9 | 97% | 1g |
$605.0 | 2025-03-05 |
5-Bromo-2-ethyl-2H-phthalazin-1-one Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
Additional information on 5-Bromo-2-ethyl-2H-phthalazin-1-one
Professional Introduction to 5-Bromo-2-ethyl-2H-phthalazin-1-one (CAS No. 1443292-18-9)
5-Bromo-2-ethyl-2H-phthalazin-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1443292-18-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule, featuring a brominated phthalazine core with an ethyl substituent, has garnered attention due to its structural uniqueness and potential biological activities. The phthalazine scaffold, a fused benzene and pyridazine ring system, is well-documented for its role in various pharmacological applications, including anticancer, anti-inflammatory, and antimicrobial properties. The introduction of a bromine atom at the 5-position and an ethyl group at the 2-position introduces specific electronic and steric effects that modulate the compound's reactivity and interaction with biological targets.
The synthesis of 5-Bromo-2-ethyl-2H-phthalazin-1-one involves multi-step organic transformations, typically starting from readily available phthalazine derivatives. The bromination step at the 5-position is critical and requires precise control to ensure regioselectivity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution, have been employed to achieve high yields and purity. The introduction of the ethyl group at the 2-position further refines the molecular structure, enhancing its pharmacophoric properties. Recent advancements in synthetic chemistry have enabled more efficient and sustainable routes to this compound, aligning with green chemistry principles.
In the context of pharmaceutical research, 5-Bromo-2-ethyl-2H-phthalazin-1-one has been investigated for its potential therapeutic applications. Studies have highlighted its role as a precursor in the development of novel bioactive molecules. The bromine atom serves as a handle for further functionalization via techniques like Suzuki-Miyaura coupling or Buchwald-Hartwig amination, allowing for the creation of more complex derivatives with tailored biological activities. Preliminary in vitro studies suggest that this compound exhibits promising inhibitory effects on certain enzymes and receptors implicated in diseases such as cancer and neurodegeneration.
One of the most compelling aspects of 5-Bromo-2-ethyl-2H-phthalazin-1-one is its versatility in drug discovery pipelines. Researchers have leveraged its scaffold to design molecules that interact with specific biological pathways. For instance, modifications at the 3-position of the phthalazine ring have been explored to enhance binding affinity to target proteins. The ethyl substituent at the 2-position contributes to steric hindrance, which can optimize interactions within binding pockets. These structural features make it an attractive candidate for structure-based drug design (SBDD) approaches.
The compound's potential extends beyond oncology; it has also been explored for its antimicrobial properties. Emerging evidence suggests that phthalazine derivatives can disrupt bacterial cell membranes or inhibit essential metabolic pathways. The bromine atom may play a role in enhancing these effects by increasing lipophilicity or facilitating interactions with bacterial enzymes. Comparative studies have shown that 5-Bromo-2-ethyl-2H-phthalazin-1-one outperforms some conventional antibiotics in certain bacterial strains, indicating its promise as a lead compound for novel antimicrobial agents.
Recent research has also delved into the pharmacokinetic profile of 5-Bromo-2-ethyl-2H-phthalazin-1-one using computational modeling techniques. Molecular dynamics simulations have provided insights into how this compound might interact with biological membranes and distribute within cellular compartments. These studies are crucial for predicting drug absorption, distribution, metabolism, and excretion (ADME) properties early in the drug development process. Additionally, quantum mechanical calculations have been employed to understand electronic transitions and potential photopharmacological effects, which could be exploited for light-sensitive therapeutic applications.
The regulatory landscape for 5-Bromo-2-ethyl-2H-phthalazin-1-one is another critical consideration in its commercialization as a pharmaceutical product. Compliance with Good Manufacturing Practices (GMP) ensures that synthesis processes are reproducible and safe for human use. Regulatory agencies require comprehensive toxicological data before approving new drugs based on such compounds. Preclinical studies involving animal models have begun to assess acute toxicity, chronic exposure effects, and potential side reactions associated with this molecule.
Future directions in the study of 5-Bromo-2-ethyl-2H-phthalazin-1-one include exploring its role in combination therapies. By pairing it with other bioactive molecules, researchers aim to achieve synergistic effects that could improve treatment outcomes for complex diseases like cancer or neurodegenerative disorders. Furthermore, advances in biocatalysis may enable more sustainable production methods for this compound, reducing reliance on hazardous reagents and minimizing environmental impact.
In summary,5-Bromo - 2 - ethyl - 2 H - phthalazin - 1 - one (CAS No. 1443292 - 18 - 9) represents a promising area of research within pharmaceutical chemistry due to its unique structural features and potential biological activities。 Its synthesis, pharmacological profile,and regulatory considerations underscore its significance as a lead compound in drug discovery。 As scientific understanding evolves,this molecule is poised to contribute significantly to therapeutic advancements across multiple disease areas。
1443292-18-9 (5-Bromo-2-ethyl-2H-phthalazin-1-one) Related Products
- 126300-23-0(2-(2-bromoethyl)-2H-phthalazinone)
- 118635-22-6(1(2H)-Phthalazinone, 6-bromo-2-[2-(dimethylamino)ethyl]-)
- 882672-07-3(5-bromo-6-methyl-1(2H)-Phthalazinone)
- 1133-73-9(1(2H)-Phthalazinone, 2-acetyl-)
- 1433204-06-8(5-Bromo-1(2H)-phthalazinone)
- 118635-10-2(1(2H)-Phthalazinone, 6-bromo-2-[4-(dimethylamino)butyl]-)
- 16015-60-4(1(2H)-Phthalazinone, 2-(phenylmethyl)-)
- 1234616-69-3(6-bromo-2-methyl-1,2-dihydrophthalazin-1-one)
- 63536-33-4(2-ethyl-1,2-dihydrophthalazin-1-one)
- 118635-11-3(1(2H)-PHTHALAZINONE, 6-BROMO-2-(4-HYDROXYBUTYL)-)